Cas no 954232-71-4 (2-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine)

• Product Name: 2-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• CAS No: 954232-71-4
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• MDL: MFCD17171437
• CID: 69667
• PubChem ID: 22308485
• Update Time: 2025-04-18

2-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 2-chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine hydrochloride
• 2-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine
• AKOS006327712
• 954232-71-4
• 2-Chloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine, AldrichCPR
• A845297
• PB18999
• CS-0054663
• FT-0646766
• AMY11456
• AMMONIUMDIHYDROGENARSENATE
• SCHEMBL18818489
• DTXSID00624523
• J-508925
• 6,7-Dihydro-2-chloro-5H-pyrrolo[3,4-d]pyrimidine
• DB-080238

• MDL： MFCD17171437
• Inchi： 1S/C6H6ClN3/c7-6-9-2-4-1-8-3-5(4)10-6/h2,8H,1,3H2
• InChI Key： VJPICIAGVDFWEO-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(CNC2)N=1

Computed Properties

• Exact Mass: 155.02500
• Monoisotopic Mass: 155.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.377
• PSA: 37.81000
• LogP: 1.06200

2-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines